Cas no 2680676-38-2 (3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680676-38-2
• MF: C₁₃H₁₁ClF₃NO₃
• MW: 321.67955327034
• CID: 5632758
• PubChem ID: 165925799
• Update Time: 2025-05-20

3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680676-38-2
• 3-(2-chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• EN300-28294151
• 3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H11ClF3NO3/c14-9-4-2-1-3-8(9)12(11(20)21)5-6-18(7-12)10(19)13(15,16)17/h1-4H,5-7H2,(H,20,21)
• InChI Key： MKTWOLLPHSUYNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(=O)O)CN(C(C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 321.0379554g/mol
• Monoisotopic Mass: 321.0379554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2680676-38-2)

3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2680676-38-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrolidine core with a 2-chlorophenyl substituent and a trifluoroacetyl group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold or enzyme inhibitor, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where molecules with specific functional groups are designed to interact with biological targets. The presence of the trifluoroacetyl moiety in this compound is particularly noteworthy, as it often improves lipophilicity and membrane permeability—a key consideration in CNS drug development.

From a synthetic chemistry perspective, CAS No. 2680676-38-2 exemplifies the strategic use of heterocyclic building blocks. The pyrrolidine-3-carboxylic acid framework offers multiple sites for derivatization, enabling the creation of libraries for high-throughput screening. This is highly relevant to current AI-driven drug design methodologies, where computational models predict optimal structures for desired pharmacological effects. Users searching for "fluorinated pyrrolidine derivatives" or "chlorophenyl carboxylic acid applications" will find this compound of particular interest.

The compound’s potential extends beyond pharmaceuticals. In material science, its rigid aromatic and aliphatic hybrid structure could contribute to the development of advanced polymers or liquid crystals. Additionally, its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry applications. These interdisciplinary connections address frequent search queries like "multifunctional organic compounds" and "small molecule architectures," reflecting broader scientific curiosity.

Quality control and analytical characterization of 3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid are critical for reproducibility. Techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and purity. This emphasis on standardization resonates with industry professionals searching for "CAS No. 2680676-38-2 specifications" or "synthetic intermediate QC protocols."

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound’s chlorinated and fluorinated components necessitate responsible handling under green chemistry principles. This aligns with the increasing focus on sustainable synthesis in academic and industrial settings—a topic frequently explored in searches like "eco-friendly fluorochemicals."

In summary, 3-(2-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid represents a compelling case study in modern chemical innovation. Its structural complexity, functional diversity, and applicability across multiple disciplines make it a valuable subject for researchers exploring next-generation therapeutics and functional materials. As the scientific community continues to prioritize molecular customization, compounds like this will remain at the forefront of discovery.